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Compound of Interest

Compound Name: 5-(Benzyloxy)indolin-2-one

Cat. No.: B2556640 Get Quote

An In-depth Technical Guide to 5-(Benzyloxy)indolin-2-one: Synthesis, Characterization, and

Applications in Drug Discovery

Introduction
5-(Benzyloxy)indolin-2-one, a key heterocyclic building block, holds a significant position in

medicinal chemistry and pharmaceutical research. Its rigid indolin-2-one scaffold, combined

with the versatile benzyloxy group, makes it an invaluable intermediate in the synthesis of a

diverse range of biologically active molecules. This guide provides a comprehensive overview

of 5-(Benzyloxy)indolin-2-one, from its fundamental chemical properties and synthesis to its

critical role in the development of targeted therapeutics, particularly kinase inhibitors for

oncology.

The indolin-2-one core is a privileged scaffold in drug discovery, known for its ability to mimic

the peptide backbone and interact with various biological targets. The addition of a benzyloxy

group at the 5-position not only influences the molecule's electronic properties but also

provides a handle for further chemical modifications, allowing for the fine-tuning of

pharmacological activity. This guide will delve into the technical details essential for

researchers, scientists, and drug development professionals working with this important

compound.

Chemical Properties and Identification
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A thorough understanding of the physicochemical properties of 5-(Benzyloxy)indolin-2-one is

fundamental for its effective use in research and synthesis.

Property Value Source

CAS Number 156232-24-5 [1][2][3][4]

Molecular Formula C₁₅H₁₃NO₂ [1][2][3][5]

Molecular Weight 239.27 g/mol [1][2][3][4]

IUPAC Name
5-(Benzyloxy)-1,3-dihydro-2H-

indol-2-one

Appearance Typically a powder [6]

Purity
Commonly available in ≥95%

purity
[1][3]

Storage

Store in a cool, dry place.

Room temperature storage is

also mentioned.

[1][3]

Synthesis of 5-(Benzyloxy)indolin-2-one
The synthesis of 5-(Benzyloxy)indolin-2-one can be achieved through various synthetic

routes. A common and effective method involves the protection of the hydroxyl group of 5-

hydroxyindolin-2-one with a benzyl group.

Experimental Protocol: Benzylation of 5-Hydroxyindolin-
2-one
This protocol describes a representative procedure for the synthesis of 5-(Benzyloxy)indolin-
2-one.

Materials:

5-Hydroxyindolin-2-one

Benzyl bromide
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Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a solution of 5-hydroxyindolin-2-one in DMF, add potassium carbonate.

Stir the mixture at room temperature for 30 minutes.

Add benzyl bromide dropwise to the reaction mixture.

Continue stirring at room temperature for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 5-
(Benzyloxy)indolin-2-one.

Causality Behind Experimental Choices:

Potassium carbonate is used as a base to deprotonate the hydroxyl group of 5-

hydroxyindolin-2-one, forming a more nucleophilic phenoxide ion.

DMF is a suitable polar aprotic solvent that facilitates the SN2 reaction between the

phenoxide and benzyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2556640?utm_src=pdf-body
https://www.benchchem.com/product/b2556640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2556640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzyl bromide serves as the benzylating agent.

Column chromatography is a standard purification technique to isolate the desired product

from unreacted starting materials and byproducts.

Synthetic Workflow Diagram

5-Hydroxyindolin-2-one

Benzylation Reaction
(Sₙ2)

Benzyl Bromide, K₂CO₃, DMF

Aqueous Workup
& Extraction Column Chromatography 5-(Benzyloxy)indolin-2-one

Click to download full resolution via product page

Caption: Synthetic workflow for 5-(Benzyloxy)indolin-2-one.

Analytical Characterization
The identity and purity of synthesized 5-(Benzyloxy)indolin-2-one are confirmed using

standard analytical techniques.
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Technique Expected Results

¹H NMR

Peaks corresponding to the aromatic protons of

the indolinone and benzyl groups, as well as the

methylene protons of the benzyl group and the

CH₂ and NH protons of the indolinone ring.

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons, and the methylene carbon of the

benzyl group.

Mass Spectrometry

A molecular ion peak corresponding to the

calculated molecular weight (e.g., [M+H]⁺ at m/z

240.10192).[5]

FT-IR

Characteristic absorption bands for the N-H and

C=O stretching vibrations of the lactam ring, and

C-O stretching of the ether linkage.

Applications in Drug Discovery
5-(Benzyloxy)indolin-2-one is a crucial intermediate in the synthesis of numerous

pharmaceutical agents, most notably tyrosine kinase inhibitors (TKIs).[3] These inhibitors are a

cornerstone of targeted cancer therapy.

Role as a Precursor to Kinase Inhibitors
The 2-oxo-indoline scaffold is a key pharmacophore in many approved and investigational

kinase inhibitors.[7] The benzyloxy group at the 5-position can be readily debenzylated to

reveal a hydroxyl group, which can then be further functionalized to optimize binding to the

target kinase. Sunitinib, a multi-targeted TKI used in the treatment of renal cell carcinoma and

gastrointestinal stromal tumors, is a prominent example of a drug whose synthesis can involve

intermediates derived from substituted indolin-2-ones.[7]

Signaling Pathway Involvement
Kinase inhibitors developed from 5-(Benzyloxy)indolin-2-one derivatives often target receptor

tyrosine kinases (RTKs) such as VEGFR (Vascular Endothelial Growth Factor Receptor) and

PDGFR (Platelet-Derived Growth Factor Receptor). These receptors are key components of
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signaling pathways that regulate cell proliferation, survival, and angiogenesis. By inhibiting

these kinases, the downstream signaling cascades are disrupted, leading to the inhibition of

tumor growth and metastasis.

Signaling Pathway Diagram
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Tyrosine Kinase Inhibitor
(derived from 5-(Benzyloxy)indolin-2-one)
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(Proliferation, Angiogenesis, Survival)
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Caption: Inhibition of RTK signaling by a TKI.

Suppliers of 5-(Benzyloxy)indolin-2-one
A number of chemical suppliers offer 5-(Benzyloxy)indolin-2-one for research and

development purposes.
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Supplier Purity Notes

AK Scientific 95%
Products are for research and

development use only.[1]

BLD Pharm Not specified
Available for research use

only.[2]

MySkinRecipes 95%
Marketed as a reagent for

pharmaceutical research.[3]

Sigma-Aldrich 95%
Listed as 5-(benzyloxy)-1H-

indol-2-ol, a tautomeric form.[4]

Conclusion
5-(Benzyloxy)indolin-2-one is a versatile and valuable building block in modern drug

discovery. Its straightforward synthesis and the chemical versatility of its functional groups have

established it as a key intermediate in the development of targeted therapies, particularly in the

field of oncology. This guide has provided a comprehensive overview of its chemical properties,

synthesis, characterization, and applications, offering a valuable resource for researchers and

scientists in the pharmaceutical industry. The continued exploration of derivatives based on this

scaffold holds significant promise for the discovery of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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